1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol

• Molecular Formula: C24H26Cl2N2O2
• Molecular Weight: 445.4 g/mol
• IUPAC Name: 1-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-3-(1-chloronaphthalen-2-yl)oxypropan-2-ol
• InChI: InChI=1S/C24H26Cl2N2O2/c1-17-6-8-19(14-22(17)25)28-12-10-27(11-13-28)15-20(29)16-30-23-9-7-18-4-2-3-5-21(18)24(23)26/h2-9,14,20,29H,10-13,15-16H2,1H3
• InChI Key: BOTZTPZHUIUQLN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CC(COC3=C(C4=CC=CC=C4C=C3)Cl)O)Cl

Description

1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol is a chemical compound that belongs to the class of beta-blockers. Beta-blockers are a class of drugs that are used to treat various medical conditions such as hypertension, angina, and arrhythmias.

Mechanism of Action

1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol works by blocking the beta-adrenergic receptors in the body. These receptors are responsible for regulating various physiological processes such as heart rate, blood pressure, and respiratory rate. By blocking these receptors, 1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol reduces the workload on the heart and decreases blood pressure.
Biochemical and Physiological Effects:
1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol has several biochemical and physiological effects. It reduces heart rate, cardiac output, and blood pressure. It also decreases the contractility of the heart muscle and reduces the oxygen demand of the heart. Additionally, it has been shown to improve left ventricular function in patients with heart failure.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol in lab experiments include its well-established mechanism of action and its ability to target specific beta-adrenergic receptors. However, its limitations include its potential for adverse effects such as bradycardia, hypotension, and bronchospasm.

Future Directions

1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol has several potential future directions. It could be further investigated for its potential use in the treatment of anxiety disorders and post-traumatic stress disorder. Additionally, it could be studied for its potential use in the prevention of myocardial infarction and stroke. Further research could also be conducted to improve the safety and efficacy of the drug.

Synthesis Methods

The synthesis of 1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol involves the reaction of 3-(1-chloronaphthalen-2-yloxy)propan-1-ol with 1-(3-chloro-4-methylphenyl)piperazine in the presence of a base such as sodium hydroxide. The reaction is carried out at a temperature of around 80°C for several hours. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-[(1-chloronaphthalen-2-yl)oxy]propan-2-ol has been extensively studied for its potential use in the treatment of various medical conditions such as hypertension, heart failure, and arrhythmias. It has also been studied for its potential use in the prevention of myocardial infarction and stroke. Additionally, it has been investigated for its potential use in the treatment of anxiety disorders and post-traumatic stress disorder.